Cas no 82068-14-2 (3-methyl-2-(thiophene-2-sulfonamido)butanoic acid)

3-methyl-2-(thiophene-2-sulfonamido)butanoic acid structure
82068-14-2 structure
Product Name:3-methyl-2-(thiophene-2-sulfonamido)butanoic acid
CAS No:82068-14-2
MF:C9H13NO4S2
MW:263.333820104599
MDL:MFCD03834403
CID:3081774
PubChem ID:3836483
Update Time:2025-04-21

3-methyl-2-(thiophene-2-sulfonamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Methyl-2-(thiophene-2-sulfonylamino)-butyric acid
    • 3-methyl-2-(thiophene-2-sulfonamido)butanoic acid
    • 82068-14-2
    • HMS1699C14
    • AKOS000264430
    • AKOS016037533
    • STL252625
    • Z45637400
    • 3-methyl-2-[(thien-2-ylsulfonyl)amino]butanoic acid
    • MFCD03834403
    • N-(2-thienylsulfonyl)valine
    • 3-methyl-2-(thiophene-2-sulfonamido)butanoicacid
    • G45746
    • EU-0066070
    • EN300-10874
    • N-(thiophen-2-ylsulfonyl)valine
    • 3-methyl-2-(thiophen-2-ylsulfonylamino)butanoic acid
    • 3-Methyl-2-(thiophene-2-sulfonylamino)-butyric acid
    • F0918-7879
    • AQ-390/43356434
    • HDA06814
    • MDL: MFCD03834403
    • Inchi: 1S/C9H13NO4S2/c1-6(2)8(9(11)12)10-16(13,14)7-4-3-5-15-7/h3-6,8,10H,1-2H3,(H,11,12)
    • InChI Key: NFORIPALKNQHIR-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(NC(C(=O)O)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 263.02860024g/mol
  • Monoisotopic Mass: 263.02860024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 120Ų

3-methyl-2-(thiophene-2-sulfonamido)butanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-methyl-2-(thiophene-2-sulfonamido)butanoic acid Pricemore >>

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